Cas no 1924402-68-5 (5-Bromo-1-isopropyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Bromo-1-isopropyl-1H-pyrazole-4-carbonitrile
• CAS No: 1924402-68-5
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• CID: 4826475
• Update Time: 2023-08-19

5-Bromo-1-isopropyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-isopropyl-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C7H8BrN3/c1-5(2)11-7(8)6(3-9)4-10-11/h4-5H,1-2H3
• InChI Key： IPUFBLKLIBLPCW-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=NN1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6